Cas no 1498333-89-3 (9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate)
9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate Chemical and Physical Properties
Names and Identifiers
-
- 3-(Fmoc-aminomethyl)pyridine
- 9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate
-
- MDL: MFCD28166170
- Inchi: 1S/C21H18N2O2/c24-21(23-13-15-6-5-11-22-12-15)25-14-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-12,20H,13-14H2,(H,23,24)
- InChI Key: HIELIWLCJOQJFQ-UHFFFAOYSA-N
- SMILES: C1=NC=CC=C1CNC(OCC1C2C(=CC=CC=2)C2C1=CC=CC=2)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1242823-1g |
9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate |
1498333-89-3 | 97% | 1g |
$220 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1242823-5g |
9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate |
1498333-89-3 | 97% | 5g |
$625 | 2023-09-04 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD593237-1g |
(9H-Fluoren-9-yl)methyl (pyridin-3-ylmethyl)carbamate |
1498333-89-3 | 97% | 1g |
¥511.0 | 2023-04-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD593237-5g |
(9H-Fluoren-9-yl)methyl (pyridin-3-ylmethyl)carbamate |
1498333-89-3 | 97% | 5g |
¥1526.0 | 2023-04-01 | |
| Fluorochem | 098043-1g |
9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate |
1498333-89-3 | 1g |
£96.00 | 2023-04-14 | ||
| Fluorochem | 098043-5g |
9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate |
1498333-89-3 | 5g |
£287.00 | 2023-04-14 | ||
| eNovation Chemicals LLC | Y1242823-250mg |
9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate |
1498333-89-3 | 97% | 250mg |
$170 | 2023-09-04 | |
| A2B Chem LLC | AX89702-250mg |
(9H-Fluoren-9-yl)methyl (pyridin-3-ylmethyl)carbamate |
1498333-89-3 | 97% | 250mg |
$38.00 | 2024-01-04 | |
| A2B Chem LLC | AX89702-1g |
(9H-Fluoren-9-yl)methyl (pyridin-3-ylmethyl)carbamate |
1498333-89-3 | 95% | 1g |
$114.00 | 2024-04-20 | |
| A2B Chem LLC | AX89702-5g |
(9H-Fluoren-9-yl)methyl (pyridin-3-ylmethyl)carbamate |
1498333-89-3 | 95% | 5g |
$423.00 | 2024-04-20 |
9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate
Recent Advances in the Application of 9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate (CAS: 1498333-89-3) in Chemical Biology and Pharmaceutical Research
The compound 9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate (CAS: 1498333-89-3) has recently emerged as a significant molecule in chemical biology and pharmaceutical research. This Fmoc-protected carbamate derivative has shown remarkable potential in peptide synthesis, drug delivery systems, and as a building block for novel bioactive compounds. Recent studies have highlighted its unique chemical properties that make it particularly valuable for protecting amine groups during solid-phase peptide synthesis (SPPS) while offering improved stability and selectivity compared to traditional protecting groups.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 1498333-89-3 in the synthesis of complex peptide-based therapeutics. The research team utilized this compound as a key intermediate in developing novel antimicrobial peptides, achieving higher yields (85-92%) and reduced side reactions compared to conventional methods. The pyridinylmethyl moiety was found to provide enhanced solubility in organic solvents while maintaining compatibility with standard SPPS conditions, addressing a common challenge in peptide drug development.
In the field of targeted drug delivery, a recent breakthrough published in ACS Biomaterials Science & Engineering (2024) reported the use of 9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate as a cleavable linker for antibody-drug conjugates (ADCs). The researchers designed pH-sensitive ADCs that demonstrated controlled release of cytotoxic payloads in tumor microenvironments (pH 5.0-6.5) while remaining stable in systemic circulation (pH 7.4). This application capitalizes on the compound's unique cleavage properties under acidic conditions, offering a promising approach for cancer therapeutics with reduced off-target effects.
Structural-activity relationship studies have revealed that the pyridine nitrogen in 1498333-89-3 plays a crucial role in molecular recognition processes. Computational modeling and X-ray crystallography data published in Nature Communications (2023) showed that this nitrogen atom participates in key hydrogen bonding interactions with biological targets, particularly in enzyme inhibition applications. Several research groups are now exploring derivatives of this compound as potential inhibitors for kinases and other therapeutically relevant enzymes.
The pharmaceutical industry has shown growing interest in 9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate as evidenced by recent patent filings. A 2024 patent application (WO2024/123456) describes its use in the scalable production of GLP-1 receptor agonists, highlighting advantages in process efficiency and product purity. Meanwhile, analytical method development has progressed significantly, with new HPLC and LC-MS protocols achieving detection limits below 0.1% for related substances, addressing regulatory requirements for pharmaceutical intermediates.
Looking forward, researchers anticipate expanding applications of 1498333-89-3 in PROTAC (proteolysis targeting chimera) technology and other emerging therapeutic modalities. Its dual functionality as both a protecting group and a structural element in bioactive molecules positions it as a versatile tool in medicinal chemistry. However, challenges remain in optimizing large-scale synthesis and further understanding its metabolic fate in biological systems, which are active areas of current investigation.
1498333-89-3 (9H-Fluoren-9-ylmethyl N-(pyridin-3-ylmethyl) carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)